6-Hydroxymethyl-7-methoxy-indazole-1-sulfonic acid dimethylamide

• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: 6-(hydroxymethyl)-7-methoxy-N,N-dimethylindazole-1-sulfonamide
• InChI: InChI=1S/C11H15N3O4S/c1-13(2)19(16,17)14-10-8(6-12-14)4-5-9(7-15)11(10)18-3/h4-6,15H,7H2,1-3H3
• InChI Key: QDSPMLGOOOBYGR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1C2=C(C=CC(=C2OC)CO)C=N1

Description

6-Hydroxymethyl-7-methoxy-indazole-1-sulfonic acid dimethylamide is a useful research compound. Its molecular formula is C11H15N3O4S and its molecular weight is 285.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-dimethylsulfamoyl-7-methoxy-1H-indazole-6-carboxylic acid methyl ester (6.23 g, 19.9 mmol) in anhydrous THF (100 mL) at 0° C. under an atmosphere of nitrogen was added lithium borohydride solution (2 M in THF, 39.8 mL, 79.5 mmol) and the mixture was allowed to reach RT with stirring. After 68 h, the mixture was quenched with saturated aqueous ammonium chloride solution (40 mL) and water (80 mL) and extracted with EtOAc (50 mL). The organic phase was washed with brine, dried (Na2SO4), filtered, and concentrated in vacuo to afford the title compound as an oil (5.58 g, 98%). LCMS (Method G): RT=2.73 min, [M+H]+=286.